Cas no 138433-00-8 (Benzenemethanol, 3,4,5-tris(dodecyloxy)-)

• Product Name: Benzenemethanol, 3,4,5-tris(dodecyloxy)-
• CAS No: 138433-00-8
• MF: C₄₃H₈₀O₄
• MW: 661.092914581299
• CID: 1261937
• PubChem ID: 15141160
• Update Time: 2025-04-20

Benzenemethanol, 3,4,5-tris(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,4,5-tris(dodecyloxy)-
• (3,4,5-tridodecoxyphenyl)methanol
• (3,4,5-Tris(dodecyloxy)phenyl)methanol
• SCHEMBL1200905
• HS-6369
• [3,4,5-TRIS(DODECYLOXY)PHENYL]METHANOL
• 3,4,5-tris(n-dodecane-1-yloxy)benzylalcohol
• DTXSID90568942
• 138433-00-8

• Inchi： 1S/C43H80O4/c1-4-7-10-13-16-19-22-25-28-31-34-45-41-37-40(39-44)38-42(46-35-32-29-26-23-20-17-14-11-8-5-2)43(41)47-36-33-30-27-24-21-18-15-12-9-6-3/h37-38,44H,4-36,39H2,1-3H3
• InChI Key： HRMRQTGUSWAVCV-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(CO)=CC=1OCCCCCCCCCCCC)OCCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 660.606
• Monoisotopic Mass: 660.60566103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 47
• Rotatable Bond Count: 37
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.7
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers